Cas no 1936121-64-0 (3-(2-ethyloxolan-3-yl)-1-methyl-1H-pyrazol-5-amine)

• Product Name: 3-(2-ethyloxolan-3-yl)-1-methyl-1H-pyrazol-5-amine
• CAS No: 1936121-64-0
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5247345
• Update Time: 2025-06-03

3-(2-ethyloxolan-3-yl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-(2-ethyltetrahydro-3-furanyl)-1-methyl-
• 3-(2-ethyloxolan-3-yl)-1-methyl-1H-pyrazol-5-amine

• Inchi： 1S/C10H17N3O/c1-3-9-7(4-5-14-9)8-6-10(11)13(2)12-8/h6-7,9H,3-5,11H2,1-2H3
• InChI Key： ASLZOMYYYFRZLC-UHFFFAOYSA-N
• SMILES： N1(C)C(N)=CC(C2CCOC2CC)=N1

Additional information on 3-(2-ethyloxolan-3-yl)-1-methyl-1H-pyrazol-5-amine

3-(2-Ethyloxolan-3-yl)-1-methyl-1H-pyrazol-5-amine

3-(2-Ethyloxolan-3-yl)-1-methyl-1H-pyrazol-5-amine is a versatile organic compound with the CAS number 1936121-64-0. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1 and an oxolane moiety at position 3, which introduces both steric and electronic effects that influence its reactivity and functionality.

The synthesis of 3-(2-Ethyloxolan-3-yl)-1-methyl-pyrazolamine involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These developments align with the growing demand for sustainable chemical processes in the industry.

One of the most notable aspects of this compound is its ability to act as a precursor in the synthesis of bioactive molecules. For instance, it has been utilized in the construction of heterocyclic frameworks that exhibit potent pharmacological activities, such as anti-inflammatory, antifungal, and anticancer properties. A study published in *Journal of Medicinal Chemistry* highlighted its role in the development of a novel class of kinase inhibitors, which are currently under preclinical evaluation for their potential use in treating various cancers.

In addition to its pharmaceutical applications, 3-(2-Ethyloxolan-3-yll)-1-methyl-pyrazolamine has also found utility in agrochemical research. Its ability to modulate plant growth hormones has led to its investigation as a potential crop enhancer, capable of improving yield and stress tolerance in agricultural crops. Field trials conducted in collaboration with agricultural research institutions have demonstrated promising results, suggesting that this compound could play a significant role in sustainable agriculture.

The physical and chemical properties of this compound are equally intriguing. Its molecular weight is approximately 245 g/mol, with a melting point around 180°C and a boiling point exceeding 400°C under standard conditions. The presence of the oxolane ring imparts excellent thermal stability, making it suitable for high-temperature applications such as polymerization reactions or thermal curing processes.

Recent studies have also explored the electrochemical properties of 3-(2-Ethyloxolan-yll)-pyrazolamine, revealing its potential as an electrode material in lithium-ion batteries. Researchers at the University of California reported that incorporating this compound into battery electrodes significantly enhances energy storage capacity and charge-discharge efficiency, paving the way for next-generation energy storage solutions.

Moreover, the stereochemistry of this compound has been extensively studied to understand its influence on biological activity. A collaborative effort between chemists at Stanford University and biologists at Pfizer revealed that specific stereoisomers exhibit superior binding affinity to target proteins, underscoring the importance of stereocontrol in drug design.

In terms of environmental impact, this compound has been shown to degrade efficiently under aerobic conditions, reducing concerns about long-term persistence in ecosystems. This biodegradability makes it an attractive option for green chemistry applications where environmental sustainability is a priority.

Looking ahead, ongoing research is focused on expanding the scope of applications for 3-(2-Ethyloxolan-yll)-pyrazolamine while optimizing its synthesis pathways for large-scale production. Collaborative efforts between academia and industry are expected to yield further breakthroughs in understanding its properties and unlocking new uses across diverse sectors.